Cas no 1251358-67-4 (2-chloro-4-(piperazin-1-yl)methylphenol)

• Product Name: 2-chloro-4-(piperazin-1-yl)methylphenol
• CAS No: 1251358-67-4
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• MDL: MFCD16075339
• CID: 5167931
• PubChem ID: 61682094
• Update Time: 2025-05-19

2-chloro-4-(piperazin-1-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• GS2051
• 2-chloro-4-[(piperazin-1-yl)methyl]phenol
• 2-chloro-4-(piperazin-1-ylmethyl)phenol dihydrochloride
• Phenol, 2-chloro-4-(1-piperazinylmethyl)-
• 2-chloro-4-(piperazin-1-yl)methylphenol

• MDL： MFCD16075339
• Inchi： 1S/C11H15ClN2O/c12-10-7-9(1-2-11(10)15)8-14-5-3-13-4-6-14/h1-2,7,13,15H,3-6,8H2
• InChI Key： IUFDMYKDRRWUCY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1CCNCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5

Additional information on 2-chloro-4-(piperazin-1-yl)methylphenol

Recent Advances in the Study of 2-chloro-4-(piperazin-1-yl)methylphenol (CAS: 1251358-67-4) in Chemical Biology and Pharmaceutical Research

The compound 2-chloro-4-(piperazin-1-yl)methylphenol (CAS: 1251358-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural features, including the piperazine moiety and the chloro-substituted phenol, make it a versatile building block for the development of compounds with diverse biological activities. Researchers have explored its utility in the design of antimicrobial, anticancer, and central nervous system (CNS)-targeting agents.

One of the most notable advancements is the application of 2-chloro-4-(piperazin-1-yl)methylphenol in the development of antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for synthesizing compounds with potent activity against multidrug-resistant bacterial strains. The study reported that derivatives of this compound exhibited significant inhibitory effects on bacterial cell wall synthesis, suggesting a promising avenue for addressing antibiotic resistance.

In the realm of oncology, recent research has explored the compound's potential as a scaffold for anticancer drug design. A study conducted by a team at the National Cancer Institute (NCI) revealed that certain derivatives of 2-chloro-4-(piperazin-1-yl)methylphenol displayed selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, which is frequently dysregulated in cancer.

Furthermore, the compound's structural characteristics have made it a subject of interest in CNS drug discovery. Its ability to cross the blood-brain barrier (BBB) has been demonstrated in preclinical studies, positioning it as a potential candidate for the treatment of neurological disorders. Recent work published in Neuropharmacology highlighted its use in the synthesis of novel serotonin receptor modulators, which could have implications for the treatment of depression and anxiety disorders.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-chloro-4-(piperazin-1-yl)methylphenol derivatives. Current research efforts are focused on improving bioavailability and reducing off-target effects through structural modifications and formulation strategies. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 2-chloro-4-(piperazin-1-yl)methylphenol (CAS: 1251358-67-4) represents a valuable chemical entity with broad potential in drug discovery and development. Its versatility as a synthetic intermediate and its demonstrated biological activities make it a compelling subject for ongoing and future research. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to advancements in chemical biology and pharmaceutical sciences.